![molecular formula C8H11O5P B6146171 dimethyl [2-(furan-2-yl)-2-oxoethyl]phosphonate CAS No. 51638-47-2](/img/no-structure.png)
dimethyl [2-(furan-2-yl)-2-oxoethyl]phosphonate
Overview
Description
Dimethyl [2-(furan-2-yl)-2-oxoethyl]phosphonate (DMFEP) is an organic compound of the phosphonates family, which is composed of a carbon-based skeleton and a phosphorus atom with three oxygen atoms attached to it. DMFEP is a versatile compound that has been used in a variety of scientific applications. It has been used to synthesize a variety of materials, including polymers and nanomaterials, for use in various research applications. It has also been used to modify the properties of existing materials, such as catalysts, for use in chemical reactions. DMFEP has recently been studied for its potential biochemical and physiological effects, and its advantages and limitations for laboratory experiments.
Scientific Research Applications
Dimethyl [2-(furan-2-yl)-2-oxoethyl]phosphonate has been used in a variety of scientific research applications, including the synthesis of polymers, nanomaterials, and catalysts. It has also been used to modify the properties of existing materials, such as catalysts, for use in chemical reactions. dimethyl [2-(furan-2-yl)-2-oxoethyl]phosphonate has been used in the synthesis of polymers for use in drug delivery systems and for the fabrication of nanomaterials for use in energy storage and conversion. It has also been used in the modification of catalysts for use in organic synthesis.
Mechanism of Action
The mechanism of action of dimethyl [2-(furan-2-yl)-2-oxoethyl]phosphonate is not well understood, but it is believed to involve the formation of a complex between the dimethyl [2-(furan-2-yl)-2-oxoethyl]phosphonate molecule and the substrate. This complex is then thought to interact with the substrate to form a new product. The exact mechanism of action is still being studied, but it is believed to involve the formation of a complex between the dimethyl [2-(furan-2-yl)-2-oxoethyl]phosphonate molecule and the substrate, followed by a reaction between the complex and the substrate to form a new product.
Biochemical and Physiological Effects
dimethyl [2-(furan-2-yl)-2-oxoethyl]phosphonate has been studied for its potential biochemical and physiological effects. It has been shown to have an inhibitory effect on the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. It has also been shown to have an inhibitory effect on the activity of enzymes involved in the synthesis of proteins, such as the proteasome.
Advantages and Limitations for Lab Experiments
Dimethyl [2-(furan-2-yl)-2-oxoethyl]phosphonate has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively inexpensive. It is also relatively stable and can be stored for long periods of time without degradation. However, dimethyl [2-(furan-2-yl)-2-oxoethyl]phosphonate is also toxic and should be handled with care.
Future Directions
The potential applications of dimethyl [2-(furan-2-yl)-2-oxoethyl]phosphonate are still being explored. One potential application is the use of dimethyl [2-(furan-2-yl)-2-oxoethyl]phosphonate as a drug delivery system. It has been shown to have an inhibitory effect on the activity of enzymes involved in the metabolism of drugs, which could potentially be used to increase the effectiveness of drugs. Additionally, dimethyl [2-(furan-2-yl)-2-oxoethyl]phosphonate could be used to modify the properties of existing materials, such as catalysts, for use in chemical reactions. Finally, dimethyl [2-(furan-2-yl)-2-oxoethyl]phosphonate could be used to synthesize new materials, such as polymers and nanomaterials, for use in various research applications.
Synthesis Methods
Dimethyl [2-(furan-2-yl)-2-oxoethyl]phosphonate can be synthesized from a variety of starting materials, including furfuryl alcohol, dimethyl phosphite, and dimethyl chlorophosphate. The most common method of synthesis involves the reaction of furfuryl alcohol with dimethyl phosphite in the presence of a base, such as sodium hydroxide. The reaction produces dimethyl [2-(furan-2-yl)-2-oxoethyl]phosphonate, which can then be purified by distillation or recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for dimethyl [2-(furan-2-yl)-2-oxoethyl]phosphonate involves the reaction of furan-2-carbaldehyde with diethyl phosphite to form diethyl [2-(furan-2-yl)ethyl]phosphonate, which is then reacted with dimethyl sulfate to yield dimethyl [2-(furan-2-yl)-2-oxoethyl]phosphonate.", "Starting Materials": [ "Furan-2-carbaldehyde", "Diethyl phosphite", "Dimethyl sulfate" ], "Reaction": [ "Step 1: Furan-2-carbaldehyde is reacted with diethyl phosphite in the presence of a catalyst such as piperidine to form diethyl [2-(furan-2-yl)ethyl]phosphonate.", "Step 2: Diethyl [2-(furan-2-yl)ethyl]phosphonate is then reacted with dimethyl sulfate in the presence of a base such as potassium carbonate to yield dimethyl [2-(furan-2-yl)-2-oxoethyl]phosphonate." ] } | |
CAS RN |
51638-47-2 |
Product Name |
dimethyl [2-(furan-2-yl)-2-oxoethyl]phosphonate |
Molecular Formula |
C8H11O5P |
Molecular Weight |
218.1 |
Purity |
0 |
Origin of Product |
United States |
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